Cas no 2138803-53-7 (Cyclooctene, 5-(bromomethyl)-5-ethyl-)

• Product Name: Cyclooctene, 5-(bromomethyl)-5-ethyl-
• CAS No: 2138803-53-7
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 5288555
• Update Time: 2025-05-18

Cyclooctene, 5-(bromomethyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclooctene, 5-(bromomethyl)-5-ethyl-

• Inchi： 1S/C11H19Br/c1-2-11(10-12)8-6-4-3-5-7-9-11/h3-4H,2,5-10H2,1H3/b4-3-
• InChI Key： ZXIUIKAGLXPPAY-ARJAWSKDSA-N
• SMILES： C1CCCC(CBr)(CC)CCC=1 |c:11|

Additional information on Cyclooctene, 5-(bromomethyl)-5-ethyl-

Cyclooctene, 5-(bromomethyl)-5-ethyl- (CAS No. 2138803-53-7): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Cyclooctene, 5-(bromomethyl)-5-ethyl-, identified by its CAS number 2138803-53-7, is a significant compound in the realm of organic synthesis and pharmaceutical development. This bicyclic alkene features a unique structural framework that makes it a valuable intermediate for constructing more complex molecules. Its molecular structure, characterized by a cyclooctene ring substituted with a bromomethyl group at the 5-position and an ethyl group at the same position, provides a versatile platform for further functionalization. The presence of these reactive sites allows for diverse chemical transformations, making it an indispensable tool in synthetic chemistry.

The utility of Cyclooctene, 5-(bromomethyl)-5-ethyl- stems from its ability to undergo various reactions such as nucleophilic addition, cross-coupling, and ring-opening processes. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The bromomethyl group, in particular, is highly reactive and can be easily transformed into other functional groups like alcohols, ethers, or thiols through nucleophilic substitution reactions. This reactivity has made it a preferred choice for researchers aiming to introduce new functionalities into their molecular architectures.

In recent years, the demand for innovative synthetic strategies has led to an increased interest in Cyclooctene, 5-(bromomethyl)-5-ethyl-. One notable application is in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. The cyclooctene ring can serve as a scaffold for constructing fused rings or as a precursor for introducing nitrogen-containing heterocycles. For instance, palladium-catalyzed cross-coupling reactions have been employed to incorporate aryl or vinyl groups into the cyclooctene framework, expanding its synthetic potential.

The pharmaceutical industry has also leveraged the versatility of Cyclooctene, 5-(bromomethyl)-5-ethyl- in drug discovery and development. Researchers have utilized this compound to synthesize novel analogs of existing drugs or to create entirely new molecular entities with therapeutic potential. The ability to modify the substituents on the cyclooctene ring allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These properties are critical factors in determining the efficacy and safety of a drug candidate.

Advances in catalytic systems have further enhanced the utility of Cyclooctene, 5-(bromomethyl)-5-ethyl-. Transition metal catalysts, particularly those based on palladium and copper, have enabled more efficient and selective transformations of this compound. For example, palladium-catalyzed borylation reactions have been used to introduce boronic acids onto the cyclooctene ring, facilitating subsequent Suzuki-Miyaura cross-coupling reactions with aryl halides or boronic acids. These transformations have become integral to modern synthetic methodologies.

The role of computational chemistry in optimizing synthetic routes involving Cyclooctene, 5-(bromomethyl)-5-ethyl- cannot be overstated. Molecular modeling techniques have allowed researchers to predict reaction outcomes and optimize reaction conditions with greater accuracy. This has led to more efficient synthetic protocols and reduced experimental trial-and-error. Additionally, computational studies have provided insights into reaction mechanisms, helping to rationalize observed outcomes and guide future research directions.

In conclusion, Cyclooctene, 5-(bromomethyl)-5-ethyl- (CAS No. 2138803-53-7) is a cornerstone compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules. As research continues to evolve, the applications of this compound are expected to expand further, driven by advancements in synthetic methodologies and computational chemistry.